Cas no 109649-24-3 (Thiamine Hydrogen Succinate)

• Product Name: Thiamine Hydrogen Succinate
• CAS No: 109649-24-3
• MF: C₁₆H₂₁ClN₄O₄S
• MW: 400.880341291428
• CID: 5040716
• Update Time: 2025-06-07

Thiamine Hydrogen Succinate Chemical and Physical Properties

Names and Identifiers

• Thiamine Hydrogen Succinate

• Inchi： 1S/C16H20N4O4S.ClH/c1-10-13(5-6-24-15(23)4-3-14(21)22)25-9-20(10)8-12-7-18-11(2)19-16(12)17;/h7,9H,3-6,8H2,1-2H3,(H2-,17,18,19,21,22);1H
• InChI Key： LEBLCODHXRVGQY-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)N=C1N)[N+]1=CSC(CCOC(=O)CCC(=O)O)=C1C.[Cl-]

Additional information on Thiamine Hydrogen Succinate

Comprehensive Guide to Thiamine Hydrogen Succinate (CAS No. 109649-24-3): Benefits, Applications, and Modern Research Trends

Thiamine Hydrogen Succinate (CAS No. 109649-24-3), a derivative of vitamin B1, has garnered significant attention in nutritional science and pharmaceutical formulations. This compound combines the essential nutrient thiamine (vitamin B1) with succinic acid, enhancing its stability and bioavailability. As consumers increasingly prioritize gut health, energy metabolism, and neuroprotection, this molecule offers a scientifically backed solution. Below, we explore its properties, mechanisms, and cutting-edge applications.

The unique chemical structure of Thiamine Hydrogen Succinate (often searched as "thiamine succinate benefits" or "B1 succinate form") allows for improved absorption compared to conventional thiamine salts. Researchers highlight its role in mitochondrial function and ATP production, making it a favorite among athletes and individuals with metabolic fatigue. Recent studies also link it to cognitive support, addressing trending queries like "can thiamine help brain fog?"

In pharmaceuticals, CAS 109649-24-3 is utilized in formulations targeting diabetic neuropathy and alcohol-related thiamine deficiency. Its water-soluble yet lipid-compatible nature (a frequent search term: "lipid-soluble thiamine vs standard") enables versatile delivery systems, from sublingual tablets to IV therapies. Notably, the compound's antioxidant properties align with the growing demand for anti-aging nutraceuticals.

From an industrial perspective, Thiamine Hydrogen Succinate meets stringent quality standards (ISO, USP) for dietary supplements. Manufacturers emphasize its non-GMO and allergen-free status, responding to consumer concerns about "clean-label vitamins." Analytical techniques like HPLC and mass spectrometry ensure batch-to-batch consistency, a critical factor for GMP-certified production.

Emerging trends connect vitamin B1 derivatives to gut-brain axis research, with studies exploring how thiamine succinate modulates intestinal microbiota. This intersects with popular searches such as "probiotics and vitamin B1 synergy." Additionally, its potential in mitochondrial diseases (e.g., Leigh syndrome) positions it as a candidate for personalized medicine approaches.

Environmental and regulatory advantages further distinguish CAS 109649-24-3. Unlike some synthetic analogs, it degrades into non-toxic metabolites, appealing to eco-conscious consumers. Regulatory bodies like the FDA and EFSA recognize its safety profile, with approved daily values for thiamine supplementation.

In conclusion, Thiamine Hydrogen Succinate bridges traditional nutrition and modern therapeutics. Its multifaceted applications—from boosting cellular energy to supporting neurological health—make it a standout ingredient. As research evolves, this compound is poised to address future challenges in preventive healthcare and sustainable supplementation.